Cas no 847610-86-0 (3-chloro-5-(chloromethyl)pyridine hydrochloride)

• Product name: 3-chloro-5-(chloromethyl)pyridine hydrochloride
• CAS No: 847610-86-0
• MF: C₆H₅NCl₂^.HCl
• MW: 198.47754
• MDL: MFCD16037340
• CID: 1118755
• PubChem ID: 67246305

3-chloro-5-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(chloromethyl)-Pyridine hydrochloride
• 3-CHLORO-5-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE
• 3-Chloro-5-chloromethyl-pyridine hydrochloride
• EN300-312347
• 3-Chloro-5-(chloromethyl)-pyridine HCl
• 3-chloro-5-(chloromethyl)pyridine;hydrochloride
• 3-chloro-5-(chloromethyl)pyridinehydrochloride
• A864010
• MFCD16037340
• DTXSID00736670
• AS-34166
• 847610-86-0
• XIB61086
• AKOS024258971
• CS-0033484
• SLFIOMUSOAXIAV-UHFFFAOYSA-N
• SCHEMBL2009943
• PB33259
• 3-Chloro-5-(chloromethyl)pyridine HCl
• 3-Chloro-5-(chloromethyl)pyridine--hydrogen chloride (1/1)
• SY097099
• 3-chloro-5-(chloromethyl)pyridine hydrochloride

• MDL： MFCD16037340
• Inchi： InChI=1S/C6H5Cl2N.ClH/c7-2-5-1-6(8)4-9-3-5;/h1,3-4H,2H2;1H
• InChI Key： SLFIOMUSOAXIAV-UHFFFAOYSA-N
• SMILES： C1=C(CCl)C=NC=C1Cl.Cl

Computed Properties

• Exact Mass: 196.956582g/mol
• Monoisotopic Mass: 196.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-chloro-5-(chloromethyl)pyridine hydrochloride

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3-Chloro-5-(Chloromethyl)Pyridine Hydrochloride: A Comprehensive Overview

3-Chloro-5-(chloromethyl)pyridine hydrochloride, also known by its CAS number 847610-86-0, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a hydrochloride salt of 3-chloro-5-(chloromethyl)pyridine, which belongs to the broader class of pyridine derivatives. Pyridines are aromatic heterocycles with nitrogen atoms, and their derivatives are widely used in various industries due to their unique chemical properties and versatility.

The structure of 3-chloro-5-(chloromethyl)pyridine hydrochloride consists of a pyridine ring with two chlorine substituents: one at the 3-position and another as a chloromethyl group at the 5-position. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which can influence its solubility and reactivity. This compound is particularly interesting due to its potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, researchers have explored the use of 3-chloro-5-(chloromethyl)pyridine hydrochloride as a precursor for synthesizing bioactive molecules with potential anti-cancer properties. The chloromethyl group at the 5-position serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures. This makes it a valuable intermediate in organic synthesis.

In addition to its role in drug discovery, 3-chloro-5-(chloromethyl)pyridine hydrochloride has been investigated for its applications in agrochemicals. Pyridine derivatives are known for their pesticidal activities, and this compound's structure suggests it could be developed into an effective insecticide or fungicide. Current research focuses on optimizing its stability and bioavailability to enhance its agricultural utility.

The synthesis of 3-chloro-5-(chloromethyl)pyridine hydrochloride typically involves multi-step processes that include chlorination and alkylation reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, leading to higher yields and purer products. For example, the use of palladium catalysts has been shown to facilitate key transformations in the synthesis pathway.

From a structural standpoint, the presence of two chlorine atoms in the molecule introduces electronic effects that influence its reactivity and stability. The chloromethyl group at position 5 acts as an electron-withdrawing substituent, which can modulate the electronic properties of the pyridine ring. This makes 3-chloro-5-(chloromethyl)pyridine hydrochloride a promising candidate for use in electronic materials or sensors.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy and toxicity. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. However, it is important to note that this compound does not fall under any category of controlled substances or hazardous materials as per current regulations.

The increasing interest in pyridine derivatives like 3-chloro-5-(chloromethyl)pyridine hydrochloride underscores their importance in modern chemistry. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play a significant role in advancing various scientific fields.

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